Cas no 2090692-84-3 (3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid)

3,4-Dimethyl-2-oxopyrrolidine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolidone core substituted with methyl groups at the 3- and 4-positions and a carboxylic acid moiety at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and fine chemicals. The presence of both carbonyl and carboxyl functional groups enhances its versatility in amidation, esterification, and cyclization reactions. Its well-defined stereochemistry and stability under standard conditions further contribute to its utility in medicinal chemistry and drug development. The compound is typically characterized by high purity and consistent performance in synthetic applications.
3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid structure
2090692-84-3 structure
Product Name:3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid
CAS No:2090692-84-3
MF:C7H11NO3
MW:157.167142152786
CID:5212815
Update Time:2025-10-24

3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinecarboxylic acid, 3,4-dimethyl-2-oxo-
    • 3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid
    • Inchi: 1S/C7H11NO3/c1-4-3-8-5(9)7(4,2)6(10)11/h4H,3H2,1-2H3,(H,8,9)(H,10,11)
    • InChI Key: HMWPYJBZYYCWKI-UHFFFAOYSA-N
    • SMILES: N1CC(C)C(C)(C(O)=O)C1=O

3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-345978-1.0g
3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid
2090692-84-3
1.0g
$0.0 2023-02-22
Enamine
EN300-345978-1g
3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid
2090692-84-3
1g
$0.0 2023-09-03

Additional information on 3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid

Professional Introduction to 3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid (CAS No. 2090692-84-3)

3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid, identified by the CAS number 2090692-84-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a six-membered ring containing one nitrogen atom and two carbon atoms. The presence of a carbonyl group at the 2-position and carboxylic acid functionality at the 3-position, along with two methyl substituents at the 4-position, imparts unique chemical and biological properties that make it a valuable scaffold for drug discovery and development.

The structural features of 3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid contribute to its potential utility in various biochemical pathways. The oxopyrrolidine moiety is particularly interesting because it can serve as a privileged structure in medicinal chemistry, often found in biologically active molecules. Recent studies have highlighted the importance of oxopyrrolidine derivatives in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory diseases.

In the context of contemporary pharmaceutical research, 3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid has been explored for its potential role as an intermediate in the synthesis of more complex pharmacophores. The carboxylic acid group provides a reactive site for further functionalization, enabling chemists to modify the molecule into derivatives with enhanced biological activity. For instance, researchers have investigated its incorporation into peptidomimetics and small-molecule inhibitors designed to interact with specific protein targets.

One of the most compelling aspects of 3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid is its versatility in medicinal chemistry applications. The pyrrolidine ring is a common motif in drugs used to treat conditions such as hypertension, diabetes, and cancer. By leveraging this scaffold, scientists aim to develop new compounds that can modulate key biological pathways implicated in these diseases. The methyl groups at the 4-position may also influence the compound's pharmacokinetic properties, including solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry have further enhanced the understanding of 3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to enzymes and receptors involved in disease pathways, suggesting its potential as a lead compound for drug development. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries, thereby accelerating the discovery process.

The synthesis of 3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid has also been optimized to ensure high yield and purity. Modern synthetic methodologies often employ catalytic processes that minimize waste and improve efficiency. Such green chemistry approaches align with the broader industry trend toward sustainable pharmaceutical production. Additionally, advances in purification techniques have enabled researchers to obtain high-quality samples suitable for detailed structural elucidation and biological testing.

In conclusion,3,4-dimethyl-2-oxopyrrolidine-3-carboxylic acid (CAS No. 2090692-84-3) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.